Cas no 104599-03-3 (Phenol, 4-[3-methyl-1-(phenylmethyl)-1H-indol-2-yl]-)

• Product name: Phenol, 4-[3-methyl-1-(phenylmethyl)-1H-indol-2-yl]-
• CAS No: 104599-03-3
• MF: C₂₂H₁₉NO
• MW: 313.392365694046
• CID: 1144839

Phenol, 4-[3-methyl-1-(phenylmethyl)-1H-indol-2-yl]- Chemical and Physical Properties

Names and Identifiers

• Phenol, 4-[3-methyl-1-(phenylmethyl)-1H-indol-2-yl]-

• Inchi： 1S/C22H19NO/c1-16-20-9-5-6-10-21(20)23(15-17-7-3-2-4-8-17)22(16)18-11-13-19(24)14-12-18/h2-14,24H,15H2,1H3
• InChI Key： XTXQCGMNEMOBOU-UHFFFAOYSA-N
• SMILES： C1(O)=CC=C(C2=C(C)C3=C(N2CC2=CC=CC=C2)C=CC=C3)C=C1

Computed Properties

• Exact Mass: 313.14677

Experimental Properties

• Density: 1.11±0.1 g/cm3(Predicted)
• Boiling Point: 521.0±38.0 °C(Predicted)
• PSA: 25.16
• pka: 10.32±0.15(Predicted)